3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13F3N4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3-[(2-methylphenyl)methyl]-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13F3N4S/c1-11-6-2-3-7-12(11)10-15-22-23-17-25(15)24-16(26-17)13-8-4-5-9-14(13)18(19,20)21/h2-9H,10H2,1H3
• InChI Key: PDRNHYYQMVBAJQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F

Description

3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in the field of medicinal chemistry. This compound has been synthesized and studied for its potential therapeutic effects on various diseases.

Mechanism of Action

The mechanism of action of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and proteins involved in disease pathways. For example, it has been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and improve cognitive function in animal models of Alzheimer's disease. The compound has also been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential therapeutic effects, its well-defined synthesis method, and its availability in the market. The limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Further studies to understand the mechanism of action of the compound.
2. Studies to optimize the synthesis method and improve the yield of the compound.
3. Studies to investigate the potential use of the compound in the treatment of other diseases.
4. Studies to investigate the potential use of the compound in combination with other drugs for enhanced therapeutic effects.
5. Studies to investigate the potential use of the compound in targeted drug delivery systems.
Conclusion:
In conclusion, 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in the field of medicinal chemistry. The compound has been synthesized and studied for its potential therapeutic effects on various diseases. Further studies are needed to fully understand the mechanism of action of the compound and to investigate its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-(2-methylbenzyl)-1,3,4-thiadiazole with 2-(trifluoromethyl)phenyl isothiocyanate in the presence of a base. This reaction leads to the formation of the desired compound in good yields. The synthesis method has been optimized and reported in several research articles.

Scientific Research Applications

3-(2-Methylbenzyl)-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential therapeutic effects on various diseases. It has been reported to have anticancer, antifungal, and antimicrobial activities. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.